Biochemical Potency vs. Compound 13 and 38
In a head-to-head comparison within the same study, NSD2-PWWP1-IN-1 (compound 31) demonstrates an IC50 value of 0.64 µM against the NSD2-PWWP1 domain, while the more optimized compound 38 (NSD2-IN-1) exhibits an IC50 of 0.11 µM, representing an approximately 5.8-fold increase in potency [1].
| Evidence Dimension | Inhibitory potency (IC50) against NSD2-PWWP1 |
|---|---|
| Target Compound Data | IC50 = 0.64 µM |
| Comparator Or Baseline | Compound 38 (NSD2-IN-1): IC50 = 0.11 µM |
| Quantified Difference | Compound 38 is ~5.8-fold more potent |
| Conditions | Enzymatic assay, presumably in vitro (details from Li et al., J Med Chem 2022) |
Why This Matters
This direct comparison establishes the relative potency of NSD2-PWWP1-IN-1 within its own chemical series, allowing researchers to select the appropriate potency window for their specific experimental needs, such as target validation vs. phenotypic screening.
- [1] Li N, Yang H, Liu K, et al. Structure-Based Discovery of a Series of NSD2-PWWP1 Inhibitors. J Med Chem. 2022;65(13):9459-9477. View Source
